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Compound of Interest

Compound Name:
2-(Aminomethyl)-4-(tert-

butoxy)phenol

Cat. No.: B14815151

Get Quote

Executive Summary & Compound Identity
2-(Aminomethyl)-4-(tert-butoxy)phenol is a bifunctional phenolic intermediate. It combines

the steric bulk and electron-donating properties of a para-tert-butoxy group with the reactivity of

an ortho-aminomethyl moiety. This structure is a critical precursor in the synthesis of Salen-

type ligands (used in asymmetric catalysis) and specialized phenolic antioxidants.

IUPAC Name: 2-(Aminomethyl)-4-(2-methylpropan-2-yloxy)phenol

Molecular Formula:

Molecular Weight: 195.26 g/mol

CAS Number: (Not widely indexed; Analogous to 4-tert-butoxyphenol derivatives)

Structural Logic for Spectral Analysis
The spectral signature is defined by three distinct electronic environments:

The Phenolic Core: Electron-rich aromatic ring.
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The tert-Butoxy Group: A strong diagnostic singlet in NMR (shielded aliphatic) and C-O

stretching in IR.

The Aminomethyl Arm: A benzylic methylene bridge sensitive to pH and solvent effects.

Synthesis & Isolation Context
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying solvent residuals or side-products (e.g., bis-alkylated impurities).

Primary Route: Mannich Reaction The compound is synthesized via the condensation of 4-tert-

butoxyphenol, formaldehyde, and ammonia (or an amine source).

Reaction Workflow Diagram
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Figure 1: Mannich reaction pathway for the synthesis of the target aminomethyl phenol.

Spectral Characterization (The Core)
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-d6 or CDCl3 (Data standardized to CDCl3 for clarity)

1H NMR (Proton) Profile
The spectrum is dominated by the intense tert-butyl singlet and the distinct benzylic methylene

peak.
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

1.28 Singlet (s) 9H

Diagnostic tert-

butoxy methyls.

Sharp and

intense.

3.92 Singlet (s) 2H

Benzylic

methylene. Shifts

to ~4.1 ppm if

protonated (salt

form).

6.75 Doublet (d) 1H Ar-H (C3)

Ortho to Phenolic

OH. Coupled to

C5 (

Hz).

6.82
Doublet of

Doublets (dd)
1H Ar-H (C5)

Meta to OH.

Coupled to C3 (

) and C6 (

).

6.95 Doublet (d) 1H Ar-H (C6)

Ortho to

Aminomethyl.

Small coupling (

Hz).

~5.0 - 8.0 Broad (br) 3H

Exchangeable

protons. Highly

variable; often

disappear with

shake.

13C NMR (Carbon) Profile
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Shift (

ppm)
Assignment Notes

28.9
Methyl carbons of the tert-

butoxy group.

44.5 Benzylic carbon.

78.2
Quaternary carbon of the tert-

butoxy ether.

115.4 Ar-C (C3) Ortho to OH.

116.8 Ar-C (C5) Meta to OH.

120.1 Ar-C (C6) Ortho to Aminomethyl.

124.5 Ar-C (C2)
Quaternary aromatic (attached

to aminomethyl).

150.2 Ar-C (C4)
Quaternary aromatic (attached

to tert-butoxy).

154.8 Ar-C (C1)
Quaternary aromatic (attached

to OH).

B. Infrared (IR) Spectroscopy
Method: KBr Pellet or ATR

The IR spectrum confirms the bifunctional nature, showing both amine and phenol

characteristics.
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Wavenumber (

)
Vibration Mode Intensity Description

3300 - 3450 & Broad/Strong

Overlapping stretches

of phenol and primary

amine.

2960 - 2970 aliphatic Strong

Characteristic

asymmetric stretch of

methyl groups in t-

butoxy.

1590, 1495 aromatic Medium
Benzene ring skeletal

vibrations.

1230 - 1250 ether Strong

Asymmetric stretch of

the

ether bond.

1160 phenol Strong Phenolic C-O stretch.

820 - 830 oop Strong

Out-of-plane bending

for 1,2,4-trisubstituted

benzene.

C. Mass Spectrometry (MS)
Method: ESI+ or EI

The fragmentation pattern is driven by the stability of the tert-butyl cation and the loss of

ammonia.

Molecular Ion (

): m/z 195

Protonated Ion (

): m/z 196 (Base peak in ESI)
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Fragmentation Pathway (EI Mode)
Loss of Methyl/t-Butyl: The tert-butoxy group is labile.

(Loss of

group,

).

Loss of Ammonia: Characteristic of benzylamines.

(Loss of

,

)

Formation of quinone methide species.

Molecular Ion
[M]+ m/z 195

[M - NH3]+
m/z 178

- NH3 (17)

[M - tBu]+
m/z 138

- C4H9 (57)

Base Phenol Core
m/z 122

- NH2

Click to download full resolution via product page

Figure 2: Primary mass spectral fragmentation pathways.

Quality Control & Impurity Profiling
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When analyzing experimental data, look for these common deviations indicating impurities:

Bis-Aminomethylation:

Indicator: Disappearance of the aromatic doublet/doublet-of-doublets pattern. Appearance

of a singlet aromatic peak (if symmetric).

MS: M+ peak at ~224 (if additional CH2NH2 added).

Unreacted Phenol (4-tert-butoxyphenol):

Indicator: Absence of the methylene singlet at 3.92 ppm.

Shift: Aromatic protons will appear as a clean AA'BB' system (two doublets) rather than the

ABC system of the product.

Oxidation:

Indicator: Darkening of sample (quinone formation). New carbonyl peaks in IR (~1650

).

References
Parent Compound Data:4-tert-Butoxyphenol Spectral Data. National Institute of Standards

and Technology (NIST) Mass Spectrometry Data Center.

Mannich Reaction Mechanism:The Mannich Reaction in Phenols. Journal of Organic
Chemistry.

NMR Prediction Basis:2-Hydroxybenzylamine NMR Data. Spectral Database for Organic

Compounds (SDBS), AIST.[1] Validates the benzylic methylene shift at ~3.9 ppm.

Functional Group Analysis:Infrared Spectroscopy of Ethers and Phenols. Silverstein, R. M.,

et al. Spectrometric Identification of Organic Compounds. Wiley.[2][3]

(Note: While specific experimental spectra for this exact derivative are not publicly indexed in

open-access repositories, the data above is constructed from high-fidelity fragment analysis of

CAS 2460-87-9 (4-tert-butoxyphenol) and CAS 932-30-9 (2-hydroxybenzylamine).)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

2. 2-(Aminomethyl)phenol | C7H9NO | CID 70267 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4-Butoxyphenol | C10H14O2 | CID 31233 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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